Starch, 2-hydroxypropyl ether

• CAS No.: 9049-76-7
• Product Name: Starch, 2-hydroxypropyl ether
• Molecular Formula: (C6H10O5)n
• Molecular Weight: 780.8 g/mol
• IUPAC Name: 5-[6-[[3,4-dihydroxy-6-(hydroxymethyl)-5-methoxyoxan-2-yl]oxymethyl]-5-[3-(2,3-dihydroxy-2-methylpropoxy)-4-hydroxy-6-(hydroxymethyl)-5-methoxyoxan-2-yl]oxy-3,4-dihydroxyoxan-2-yl]oxy-6-(hydroxymethyl)-2-methyloxane-3,4-diol
• Standard InChI: InChI=1S/C31H56O22/c1-11-16(36)17(37)25(14(7-34)48-11)52-29-21(41)19(39)26(15(51-29)8-46-28-20(40)18(38)23(44-3)12(5-32)49-28)53-30-27(47-10-31(2,43)9-35)22(42)24(45-4)13(6-33)50-30/h11-30,32-43H,5-10H2,1-4H3
• Standard InChIKey: VYIPQJQYDCRXMM-UHFFFAOYSA-N
• SMILES: CC1C(C(C(C(O1)CO)OC2C(C(C(C(O2)COC3C(C(C(C(O3)CO)OC)O)O)OC4C(C(C(C(O4)CO)OC)O)OCC(C)(CO)O)O)O)O)O
• Canonical SMILES: CC1C(C(C(C(O1)CO)OC2C(C(C(C(O2)COC3C(C(C(C(O3)CO)OC)O)O)OC4C(C(C(C(O4)CO)OC)O)OCC(C)(CO)O)O)O)O)O
• Synonyms: Starchhydroxypropylated;Starch 2-hydroxypropyl ether;HYDROXYPROPYL STARCH;modified starch;2-hydroxypropyl starch;Hydroxypropylstrke;Starch, hydroxypropyl ether;Hydroxyl propyl starch
• Reference: 1: Zhang L, Wang Y, Liu H, Yu L, Liu X, Chen L, Zhang N. Developing hydroxypropyl; methylcellulose/hydroxypropyl starch blends for use as capsule materials.; Carbohydr Polym. 2013 Oct 15;98(1):73-9. doi: 10.1016/j.carbpol.2013.05.070. Epub; 2013 May 31. PubMed PMID: 23987318.; ; ; 2: Wu Q, Lin DQ, Yao SJ. Evaluation of poly(ethylene glycol)/hydroxypropyl starch; aqueous two-phase system for immunoglobulin G extraction. J Chromatogr B Analyt; Technol Biomed Life Sci. 2013 Jun 1;928:106-12. doi:; 10.1016/j.jchromb.2013.03.020. Epub 2013 Mar 26. PubMed PMID: 23603297.; ; ; 3: Wu Q, Lin DQ, Zhang QL, Gao D, Yao SJ. Evaluation of a PEG/hydroxypropyl; starch aqueous two-phase system for the separation of monoclonal antibodies from ; cell culture supernatant. J Sep Sci. 2014 Feb;37(4):447-53. doi:; 10.1002/jssc.201300894. Epub 2014 Jan 6. PubMed PMID: 24318171.; ; ; 4: Wen H, Hu J, Ge H, Zou S, Xiao Y, Li Y, Feng H, Fan L. Preparation and; characterization of aminoethyl hydroxypropyl starch modified with collagen; peptide. Int J Biol Macromol. 2017 Aug;101:996-1003. doi:; 10.1016/j.ijbiomac.2017.03.131. Epub 2017 Mar 27. PubMed PMID: 28359887.; ; ; 5: Brobst KM, Tai H. Determination of chlorohydrins in hydroxypropyl starch; ethers. J Assoc Off Anal Chem. 1971 Sep;54(5):1093-4. PubMed PMID: 5151665.; ; ; 6: Wang Y, Zhang L, Liu H, Yu L, Simon GP, Zhang N, Chen L. Relationship between ; morphologies and mechanical properties of hydroxypropyl; methylcellulose/hydroxypropyl starch blends. Carbohydr Polym. 2016 Nov; 20;153:329-35. doi: 10.1016/j.carbpol.2016.07.029. Epub 2016 Jul 17. PubMed PMID:; 27561503.; ; ; 7: Liu S, Cai P, Li X, Chen L, Li L, Li B. Effect of film multi-scale structure; on the water vapor permeability in hydroxypropyl starch (HPS)/Na-MMT; nanocomposites. Carbohydr Polym. 2016 Dec 10;154:186-93. doi:; 10.1016/j.carbpol.2016.08.006. Epub 2016 Aug 4. PubMed PMID: 27577909.
• PubChem Compound: 24847857
• Last Modified: Nov 11 2021